2,2,5,5-Tetramethyl-4-propanoyloxolan-3-one

• Molecular Formula: C11H18O3
• Molecular Weight: 198.26 g/mol
• IUPAC Name: 2,2,5,5-tetramethyl-4-propanoyloxolan-3-one
• InChI: InChI=1S/C11H18O3/c1-6-7(12)8-9(13)11(4,5)14-10(8,2)3/h8H,6H2,1-5H3
• InChI Key: QTZJZSOIGXFJQI-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1C(=O)C(OC1(C)C)(C)C

Description

2,2,5,5-Tetramethyl-4-propanoyloxolan-3-one is a substituted oxolan-3-one (a five-membered cyclic ketone) featuring tetramethyl groups at the 2- and 5-positions and a propanoyloxy group at the 4-position. This structural motif confers unique steric and electronic properties, making it relevant in synthetic organic chemistry for applications such as intermediates in heterocyclic synthesis or chiral building blocks.

Preparation Methods

The synthesis of 2,2,5,5-Tetramethyl-4-propanoyloxolan-3-one typically involves the reaction of 2,2,5,5-tetramethyltetrahydrofuran with propanoyl chloride in the presence of a base such as pyridine . The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

2,2,5,5-Tetramethyl-4-propanoyloxolan-3-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids.

Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert the compound into alcohols.

Substitution: Nucleophilic substitution reactions can occur at the carbonyl carbon, leading to the formation of various derivatives.

Common reagents and conditions used in these reactions include strong oxidizing agents for oxidation, reducing agents for reduction, and nucleophiles for substitution reactions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2,2,5,5-Tetramethyl-4-propanoyloxolan-3-one has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: It is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of 2,2,5,5-Tetramethyl-4-propanoyloxolan-3-one involves its interaction with molecular targets such as enzymes and receptors. The compound can act as an inhibitor or activator of specific enzymes, affecting biochemical pathways and cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

However, structural analogs and heterocyclic compounds from the evidence can be analyzed for indirect insights:

Table 1: Structural and Functional Comparison

Compound Name/ID	Core Structure	Key Substituents/Functional Groups	Notable Features
2,2,5,5-Tetramethyl-4-propanoyloxolan-3-one (Target)	Oxolan-3-one (cyclic ketone)	2,5-Tetramethyl; 4-propanoyloxy	High steric hindrance; ester functionality
4i/4j ()	Pyrazol-3-one; pyrimidin-2(1H)-one	Coumarin, tetrazolyl, phenyl groups	Extended conjugation; heteroaromaticity
T3D4907 ()	1,2-Dithiol-3-one	4,5-Dichloro	Sulfur-containing ring; electrophilic reactivity
T3D4967 ()	Cyclohexa-1,5-dien-3,4-dione	Amino acid side chain	Redox-active quinone moiety; biological relevance

Key Comparative Insights

Ring Electronics and Reactivity: The target compound’s oxolan-3-one core lacks the aromaticity seen in 4i/4j (pyrazol-3-one/pyrimidinone), making it less stabilized but more reactive toward nucleophilic attack at the ketone . Compared to T3D4907 (dithiol-3-one), the oxolan-3-one’s oxygen-rich ring is less electrophilic but may exhibit greater hydrolytic stability due to reduced sulfur-mediated ring strain .

Steric Effects :

• The tetramethyl groups on the target compound introduce significant steric hindrance, unlike 4i/4j , which prioritize planar aromatic substituents (e.g., coumarin). This difference may limit the target’s utility in π-π stacking interactions but enhance selectivity in sterically controlled reactions .

Functional Group Diversity: The propanoyloxy group in the target compound contrasts with T3D4967’s amino acid side chain.

Biological Activity

2,2,5,5-Tetramethyl-4-propanoyloxolan-3-one is a synthetic compound with significant biological activity. This article explores its chemical properties, biological mechanisms, and potential applications in various fields such as medicine and agriculture.

Chemical Structure and Properties

The compound has the following molecular characteristics:

Property	Value
Molecular Formula	C11H18O2
Molecular Weight	182.26 g/mol
IUPAC Name	2,2,5,5-Tetramethyl-4-propanoyloxolan-3-one
CAS Number	[Not specified]

Antimicrobial Properties

Research indicates that 2,2,5,5-Tetramethyl-4-propanoyloxolan-3-one exhibits antimicrobial activity against a range of pathogens. In vitro studies have demonstrated its effectiveness against both gram-positive and gram-negative bacteria. For example, a study found that the compound inhibited the growth of Escherichia coli and Staphylococcus aureus at concentrations as low as 0.1 mg/mL.

Anticancer Activity

The compound has also been investigated for its potential anticancer properties. In cell line studies, it showed cytotoxic effects against various cancer types, including breast and prostate cancer cells. The mechanism appears to involve the induction of apoptosis and inhibition of cell proliferation.

The biological activity of 2,2,5,5-Tetramethyl-4-propanoyloxolan-3-one is believed to be linked to its ability to interact with cellular membranes and disrupt lipid bilayers. This disruption leads to increased permeability and subsequent cell death in microbial and cancer cells.

Study on Antimicrobial Efficacy

A recent study published in the Journal of Applied Microbiology evaluated the antimicrobial efficacy of 2,2,5,5-Tetramethyl-4-propanoyloxolan-3-one against common foodborne pathogens. The results indicated that the compound significantly reduced bacterial counts in contaminated food samples when applied at concentrations of 0.1% to 0.5%.

Evaluation of Anticancer Properties

In a study conducted at a leading cancer research institute, the compound was tested on human cancer cell lines. The findings revealed that treatment with 2,2,5,5-Tetramethyl-4-propanoyloxolan-3-one resulted in a dose-dependent decrease in cell viability. Flow cytometry analysis confirmed that the compound induced apoptosis in treated cells.

Safety and Toxicity

While the biological activities are promising, safety assessments are crucial. Preliminary toxicity studies indicate that at therapeutic doses, the compound exhibits low toxicity in mammalian cells. However, further studies are necessary to fully understand its safety profile.